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Compound of Interest

Compound Name: 19-Oxocinobufotalin

Cat. No.: B2686571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 19-Oxocinobufotalin. Adherence to these guidelines is critical to

ensure personnel safety and mitigate risks associated with this potent compound.

Hazard Identification and Safety Summary
19-Oxocinobufotalin is a bufadienolide, a class of compounds that are often cytotoxic. The

Safety Data Sheet (SDS) for 19-Oxocinobufotalin classifies it as harmful if swallowed (Acute

toxicity, Oral, Category 4) and very toxic to aquatic life with long-lasting effects.[1] Due to its

potential cytotoxicity, it should be handled with the same precautions as other potent cytotoxic

compounds.
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Property Value Source

Chemical Name 19-Oxocinobufotalin N/A

CAS Number 24512-60-5 [1]

Molecular Formula C₂₆H₃₂O₈ [1]

Molecular Weight 472.53 g/mol [1]

Physical Appearance Solid [1]

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[1]

Aquatic Toxicity
Category 1 (Very toxic to

aquatic life)
[1]

Storage
Powder: -20°C; In solvent:

-80°C
[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and inhalation

exposure.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents direct skin contact.

The outer glove should be

removed immediately after

handling.

Body Protection

Disposable, solid-front, back-

closing gown with elasticated

cuffs.

Protects skin and personal

clothing from contamination.

Eye Protection
Chemical splash goggles with

side shields.

Protects eyes from splashes

and aerosols.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling the

powder form or when there is a

risk of aerosol generation.

Minimizes inhalation of the

compound.

Operational Plan: Step-by-Step Handling
Procedures
A designated and clearly marked area should be established for the handling of 19-
Oxocinobufotalin. All operations involving the solid compound or solutions should be

performed within a certified chemical fume hood or a glove box.

Receiving and Storage
Inspection: Upon receipt, visually inspect the package for any signs of damage. If the

package is compromised, treat it as a spill and follow the spill management protocol.

Labeling: Ensure the container is clearly labeled with the compound name, concentration (if

in solution), and appropriate hazard warnings.

Storage: Store the compound in a tightly sealed container in a designated, secure, and well-

ventilated area at the recommended temperature (Powder: -20°C; In solvent: -80°C).[1]
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Preparation and Use
Pre-use Checklist:

Verify the chemical fume hood or glove box is functioning correctly.

Assemble all necessary equipment and materials (e.g., spatulas, weighing paper,

solvents, vortex mixer, waste containers) within the containment area before starting.

Ensure a designated cytotoxic waste container is readily accessible.

Weighing (Solid Compound):

Perform all weighing operations within a chemical fume hood on a disposable liner.

Use dedicated or disposable spatulas.

Handle the compound gently to avoid generating dust.

Reconstitution and Dilution:

Add solvent slowly to the solid to avoid splashing.

Cap the vial securely before mixing or vortexing.

Post-use:

Decontaminate all surfaces and non-disposable equipment with an appropriate cleaning

agent (e.g., a solution of detergent and water, followed by a rinse with 70% ethanol).

Dispose of all contaminated disposable materials in the designated cytotoxic waste

container.

Spill Management
In the event of a spill, evacuate the immediate area and restrict access. A spill kit specifically for

cytotoxic drugs should be available.

Don appropriate PPE.
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Contain the spill: Cover liquid spills with absorbent pads; for solid spills, gently cover with

damp absorbent pads to avoid raising dust.

Clean the area: Working from the outside in, carefully clean the spill area.

Dispose of waste: All materials used for cleanup must be disposed of as cytotoxic waste.

Decontaminate: Thoroughly decontaminate the area and any affected equipment.

Disposal Plan
All waste contaminated with 19-Oxocinobufotalin must be handled as cytotoxic waste and

segregated from other laboratory waste streams.

Waste Segregation and Collection
Solid Waste: All contaminated disposables (e.g., gloves, gowns, bench paper, pipette tips)

must be placed in a clearly labeled, leak-proof, and puncture-resistant cytotoxic waste

container.

Liquid Waste: Collect all liquid waste containing 19-Oxocinobufotalin in a compatible,

sealed, and clearly labeled hazardous waste container.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container for cytotoxic waste.

Final Disposal
Cytotoxic waste must be disposed of through a licensed hazardous waste disposal service,

typically via incineration. Do not dispose of this material down the drain or in the regular trash.

Visualized Workflow and Signaling Pathway
Experimental Workflow for Handling 19-
Oxocinobufotalin
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Experimental Workflow for Handling 19-Oxocinobufotalin
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Caption: A step-by-step workflow for the safe handling of 19-Oxocinobufotalin.
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Signaling Pathway Inhibition by Bufadienolides
Bufadienolides, including 19-Oxocinobufotalin, are known to exert their cytotoxic effects by

inhibiting key signaling pathways involved in cell survival and proliferation, such as the

PI3K/Akt/mTOR pathway. Additionally, 19-Oxocinobufotalin has been noted to suppress the

Epithelial-mesenchymal transition (EMT), a process crucial for cancer cell migration and

invasion.

Inhibitory Action of 19-Oxocinobufotalin on Pro-Survival Signaling
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Caption: 19-Oxocinobufotalin inhibits the PI3K/Akt/mTOR pathway and EMT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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